![molecular formula C11H15BrN2 B1464536 N-(3-bromophenyl)piperidin-3-amine CAS No. 1248977-43-6](/img/structure/B1464536.png)
N-(3-bromophenyl)piperidin-3-amine
Overview
Description
“N-(3-bromophenyl)piperidin-3-amine” is a chemical compound with the molecular formula C11H15BrN2. It has a molecular weight of 255.16 . This compound belongs to the class of organic compounds known as piperidines, which are characterized by a six-membered ring with one nitrogen atom and five carbon atoms .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C11H15BrN2/c12-9-3-1-4-10(7-9)14-11-5-2-6-13-8-11/h1,3-4,7,11,13-14H,2,5-6,8H2 . This code provides a standard way to encode the molecule’s structure and can be used to generate a visual representation of the molecule.
Chemical Reactions Analysis
While specific chemical reactions involving “this compound” are not detailed in the available literature, piperidine derivatives are known to participate in a variety of chemical reactions. These include hydrogenation, cyclization, cycloaddition, annulation, and amination .
Scientific Research Applications
Amination of meso-Bromophenyl(polyalkyl)porphyrins
A key application involves the amination of meso-bromophenyl(polyalkyl)porphyrins, which leads to the synthesis of porphyrins containing hydroxypiperidine fragments. This process, catalyzed by palladium, utilizes cyclic secondary amines, including hydroxypiperidines, to achieve the amination of meso-bromophenylporphyrins. The reactions yield a variety of amination products, indicating the versatility of N-(3-bromophenyl)piperidin-3-amine in synthesizing compounds with potential for further chemical transformations. The yields of these amination products vary, demonstrating the influence of reactant and condition specificity on the efficiency of these syntheses (Artamkina et al., 2008).
Schiff Base Formation
Another research application is the preparation of Schiff bases through the reaction of equivalent amounts of 2-(piperidin-1-yl)ethanamine with 3-bromobenzaldehyde. This process yields N-[(1E)-(3-Bromophenyl)methylene]-N-(2-piperidin-1-ylethyl)amine Schiff base, characterized by various analytical techniques, indicating the compound's potential as a precursor for further chemical or pharmaceutical studies (Warad et al., 2016).
Kinetics and Mechanisms in Organic Reactions
The kinetics and mechanisms of reactions involving alicyclic amines with thionocarbonates were explored, showing the reactivity of similar bromophenyl compounds with secondary amines. Such studies provide insight into the underlying mechanisms of reaction pathways, essential for the development of more efficient synthetic methods and the design of new compounds (Castro et al., 2001).
Hydrogen-bonding Patterns in Enaminones
Research into the hydrogen-bonding patterns of enaminones related to this compound reveals the structural characterization and intermolecular interactions of these compounds. Such studies are crucial for understanding the molecular basis of the reactivity and stability of potential pharmaceuticals and materials (Balderson et al., 2007).
Enantioselective Synthesis
The enantioselective synthesis of 2-substituted and 3-substituted piperidines through a bromoaminocyclization process highlights the application of this compound derivatives in creating stereochemically complex structures. Such synthetic methodologies are valuable for the development of pharmaceuticals and active molecules with specific chirality (Zhou et al., 2013).
properties
IUPAC Name |
N-(3-bromophenyl)piperidin-3-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15BrN2/c12-9-3-1-4-10(7-9)14-11-5-2-6-13-8-11/h1,3-4,7,11,13-14H,2,5-6,8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XYCSVEITIBYJMS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)NC2=CC(=CC=C2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15BrN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.